Cas no 1252436-79-5 (Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate)
Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
- (3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester
- SB32232
- Z228465284
- Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
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- MDL: MFCD17897139
- Inchi: 1S/C9H12N4O2/c1-9(2,3)15-8(14)5-13-6-11-7(4-10)12-13/h6H,5H2,1-3H3
- InChI Key: KTBNWIIKLLMJLF-UHFFFAOYSA-N
- SMILES: O(C(CN1C=NC(C#N)=N1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 288
- XLogP3: 1.1
- Topological Polar Surface Area: 80.8
Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-1g |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 1g |
8463.46CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-5g |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 5g |
33904.74CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-500mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 500mg |
4655.75CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-250mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 250mg |
2756.14CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-100mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 100mg |
1797.85CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-50mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 50mg |
1322.95CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-1g |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 1g |
¥8726.45 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-5g |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 5g |
¥34958.27 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-500mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 500mg |
¥4800.42 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0161-250mg |
(3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester |
1252436-79-5 | 96% | 250mg |
¥2841.78 | 2025-01-20 |
Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
Comprehensive Overview of Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5)
Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique cyano and ester functional groups, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antifungal agents.
The compound's molecular structure features a tert-butyl ester moiety, which enhances its stability and solubility in organic solvents. This property makes it an ideal candidate for multistep synthesis in medicinal chemistry. Recent studies highlight its role in the design of heterocyclic compounds, a class of molecules frequently investigated for their bioactive properties. Given the rising demand for small-molecule therapeutics, Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate is poised to play a pivotal role in addressing challenges like drug resistance and target selectivity.
From an industrial perspective, the compound's CAS No. 1252436-79-5 serves as a critical identifier for regulatory and procurement purposes. Its synthesis typically involves nucleophilic substitution reactions, with yields optimized through catalytic methods. Innovations in green chemistry have further refined its production, aligning with global trends toward sustainable manufacturing. Companies specializing in fine chemicals often list this compound in catalogs targeting high-value intermediates.
In the context of user search trends, queries such as "1,2,4-triazole derivatives applications" and "tert-butyl ester synthesis" reflect growing interest in this chemical space. Additionally, forums frequently discuss its potential in crop protection formulations, linking to broader conversations about agrochemical innovation. By integrating these keywords, this overview aims to address both academic and industrial audiences seeking actionable insights.
Quality control protocols for Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate emphasize HPLC purity and spectroscopic validation (e.g., NMR, MS). These measures ensure compliance with Good Laboratory Practice (GLP) standards, a recurring topic in research compliance searches. As the compound gains traction, its patent landscape is also evolving, with filings highlighting novel formulation strategies.
Looking ahead, the intersection of computational chemistry and high-throughput screening could unlock further applications for this molecule. Its adaptability in click chemistry reactions positions it as a candidate for bioconjugation studies—a hot topic in biopharmaceutical circles. By maintaining a focus on SEO-optimized terminology like "triazole-based scaffolds" and "ester functionalization," this content aligns with current search intent while preserving technical rigor.
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